Cas no 1500796-75-7 (3-amino-2-(1,3-dimethyl-1H-pyrazol-5-yl)propanoic acid)

• Product Name: 3-amino-2-(1,3-dimethyl-1H-pyrazol-5-yl)propanoic acid
• CAS No: 1500796-75-7
• MF: C₈H₁₃N₃O₂
• MW: 183.207721471786
• CID: 6275802
• PubChem ID: 82601652
• Update Time: 2025-05-19

3-amino-2-(1,3-dimethyl-1H-pyrazol-5-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-amino-2-(1,3-dimethyl-1H-pyrazol-5-yl)propanoic acid
• EN300-1781303
• 1500796-75-7

• Inchi： 1S/C8H13N3O2/c1-5-3-7(11(2)10-5)6(4-9)8(12)13/h3,6H,4,9H2,1-2H3,(H,12,13)
• InChI Key： CVHNPAFDDPULPH-UHFFFAOYSA-N
• SMILES： OC(C(CN)C1=CC(C)=NN1C)=O

Computed Properties

• Exact Mass: 183.100776666g/mol
• Monoisotopic Mass: 183.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.1
• Topological Polar Surface Area: 81.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3-amino-2-(1,3-dimethyl-1H-pyrazol-5-yl)propanoic acid

3-Amino-2-(1,3-Dimethyl-1H-Pyrazol-5-Yl)Propanoic Acid: A Comprehensive Overview

The compound with CAS No 1500796-75-7, commonly referred to as 3-amino-2-(1,3-dimethyl-1H-pyrazol-5-yl)propanoic acid, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure, which combines an amino group with a pyrazole ring system, making it a potential candidate for various applications in drug discovery and chemical synthesis.

3-Amino-2-(1,3-dimethyl-1H-pyrazol-5-yl)propanoic acid is characterized by its complex molecular architecture. The molecule consists of a propanoic acid backbone, which is substituted at the second carbon with a 1,3-dimethylpyrazole ring. The presence of the amino group at the third carbon further enhances its functional diversity. This structure not only imparts unique chemical properties but also positions the compound as a versatile building block in organic synthesis.

Recent studies have highlighted the potential of 3-amino derivatives in medicinal chemistry. Researchers have explored the ability of these compounds to act as inhibitors of various enzymes, including kinases and proteases, which are critical targets in the treatment of diseases such as cancer and neurodegenerative disorders. The pyrazole ring system, a key feature of this compound, has been shown to exhibit significant bioactivity due to its ability to form hydrogen bonds and interact with protein targets.

In terms of synthesis, 3-amino derivatives can be prepared through a variety of methods, including nucleophilic substitution and coupling reactions. The synthesis of 3-amino-2-(1,3-dimethyl-1H-pyrazol-5-yl)propanoic acid involves the strategic use of protecting groups and catalytic agents to ensure high yields and purity. Recent advancements in catalytic asymmetric synthesis have further enhanced the efficiency of producing enantiomerically enriched versions of this compound.

The applications of 3-amino derivatives extend beyond pharmacology into materials science and agrochemistry. For instance, these compounds have been investigated for their potential as agrochemicals due to their ability to inhibit plant pathogens. Additionally, their unique electronic properties make them candidates for use in organic electronics and optoelectronic devices.

From a toxicological perspective, 3-amino derivatives have been subjected to rigorous safety assessments to evaluate their potential risks to human health and the environment. Studies indicate that these compounds exhibit low toxicity when administered at therapeutic doses; however, further research is required to fully understand their long-term effects.

In conclusion, 3-amino-2-(1,3-dimethyl-1H-pyrazol-5-Yl)Propanoic Acid (CAS No 1500796–75–7) stands out as a promising molecule with diverse applications across multiple scientific disciplines. Its unique structure, coupled with recent advancements in synthetic methodologies and bioactivity studies, positions it as a valuable tool in drug discovery and chemical innovation.